Cas no 62088-13-5 (Ethyl 3-(3-cyanophenyl)-3-oxopropanoate)

• Product Name: Ethyl 3-(3-cyanophenyl)-3-oxopropanoate
• CAS No: 62088-13-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD06656737
• CID: 502443
• PubChem ID: 11622629
• Update Time: 2025-11-02

Ethyl 3-(3-cyanophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-cyanophenyl)-3-oxopropanoate
• 3-(3-CYANO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
• Benzenepropanoic acid,3-cyano-b-oxo-, ethyl ester
• Ethyl (m-cyanobenzoyl)acetate
• 3-(3-cyanophenyl)-3-oxopropanoic acid ethyl ester
• 3-Cyano-b-oxo-benzenepropanoic acid ethyl ester
• ethyl 3-(3-cyanophenyl)-3-oxopropionate
• ethyl 3-cyanobenzoylacetate
• Ethyl 3-oxo-3-(3-cyano-phenyl)-propionate
• 3-(3-Cyanophenyl)-3-oxopropanoic acid ethyl este
• Ethyl 3-(3-cyanophenyl)-3-oxo-propanoate
• BKFPVHXPYUFQHT-UHFFFAOYSA-N
• BC211381
• AB0056223
• AX8079705
• Ethyl
• Z1184865326
• EN300-251387
• 3-(3-Cyanophenyl)-3-oxopropanoic acid ethyl ester;Ethyl (m-cyanobenzoyl)acetate
• DTXSID60469593
• SCHEMBL1659817
• GS-6136
• ethyl3-(3-cyanophenyl)-3-oxopropanoate
• MFCD06656737
• AC-7787
• AKOS013307061
• 62088-13-5
• CS-0042082
• SY058437

• MDL： MFCD06656737
• Inchi： 1S/C12H11NO3/c1-2-16-12(15)7-11(14)10-5-3-4-9(6-10)8-13/h3-6H,2,7H2,1H3
• InChI Key： BKFPVHXPYUFQHT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC=C(C#N)C=1)=O)=O

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.19
• Boiling Point: 338 °C at 760 mmHg
• Flash Point: 147.4 °C
• Refractive Index: 1.53
• PSA: 67.16000
• LogP: 1.69418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-(3-cyanophenyl)-3-oxopropanoate

Comprehensive Overview of Ethyl 3-(3-cyanophenyl)-3-oxopropanoate (CAS No. 62088-13-5): Properties, Applications, and Industry Insights

Ethyl 3-(3-cyanophenyl)-3-oxopropanoate (CAS No. 62088-13-5) is a specialized organic compound widely recognized for its versatility in pharmaceutical and fine chemical synthesis. This β-keto ester derivative features a cyanophenyl group, which enhances its reactivity in condensation reactions, making it a valuable intermediate for constructing complex molecular frameworks. With the growing demand for high-performance intermediates in drug discovery, this compound has garnered significant attention from researchers and industrial chemists alike.

The molecular structure of Ethyl 3-(3-cyanophenyl)-3-oxopropanoate combines an ester functionality with a ketone group, enabling diverse transformations such as Claisen condensations and Michael additions. Its CAS No. 62088-13-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in developing antiviral agents and bioactive molecules. Recent studies highlight its role in synthesizing heterocyclic compounds, addressing trending topics like green chemistry and sustainable synthesis.

In the context of AI-driven drug design, 62088-13-5 is often explored for its potential in machine learning-based molecular optimization. Researchers leverage its structural features to train algorithms predicting reaction yields or solubility parameters, aligning with the industry’s shift toward computational chemistry. Additionally, its cyanophenyl moiety is instrumental in designing fluorescent probes, a hot topic in diagnostic imaging research.

From an industrial perspective, Ethyl 3-(3-cyanophenyl)-3-oxopropanoate is synthesized via esterification of 3-cyanophenylacetic acid, followed by controlled oxidation. Manufacturers emphasize process scalability and low-waste production to meet regulatory standards such as REACH. Its applications extend to agrochemicals, where it serves as a precursor for crop protection agents, resonating with global discussions on food security.

Environmental and safety profiles of CAS No. 62088-13-5 are rigorously documented, with emphasis on biodegradability and low ecotoxicity. These attributes align with the circular economy paradigm, a frequently searched term in sustainability forums. Analytical techniques like HPLC and GC-MS ensure purity (>98%), critical for GMP-compliant applications.

Future prospects for Ethyl 3-(3-cyanophenyl)-3-oxopropanoate include its integration into continuous flow chemistry systems, a trending topic in process intensification. As the pharmaceutical industry prioritizes time-efficient synthesis, this compound’s adaptability positions it as a key player in next-generation API manufacturing.